6-(Pyrrolidin-1-yl)pyridazine-3-carboxylic acid hydrochloride
Overview
Description
“6-(Pyrrolidin-1-yl)pyridazine-3-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C9H12ClN3O2 . It has a molecular weight of 229.66 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11N3O2.ClH/c13-9(14)7-3-4-8(11-10-7)12-5-1-2-6-12;/h3-4H,1-2,5-6H2,(H,13,14);1H . This indicates that the compound consists of a pyridazine ring with a pyrrolidinyl group at the 6th position and a carboxylic acid group at the 3rd position .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.
Scientific Research Applications
Microwave-Assisted Synthesis
Microwave-assisted synthesis has been explored for the preparation of compounds like 3,6-di(pyridin-2-yl)pyridazines, which are known for their ability to coordinate with metals such as copper(I) or silver(I), forming grid-like metal complexes. This method significantly accelerates the cycloaddition reactions that are otherwise slow, providing an efficient pathway for synthesizing substituted pyridazines, which could be structurally related to or include derivatives of 6-(pyrrolidin-1-yl)pyridazine-3-carboxylic acid hydrochloride (Hoogenboom, Moore, & Schubert, 2006).
Water Oxidation Catalysts
In the realm of catalysis, particularly water oxidation, novel ruthenium complexes have been synthesized using ligands that potentially resemble the structural motifs of this compound. These complexes exhibit significant oxygen evolution activity in aqueous solutions, showcasing their potential in catalytic water oxidation processes, which is crucial for energy conversion and storage applications (Zong & Thummel, 2005).
Antimicrobial and Antimycobacterial Activity
Nicotinic acid hydrazide derivatives, structurally related to pyridazine derivatives, have shown promising antimicrobial and antimycobacterial activities. These compounds, through various synthetic pathways, offer potential therapeutic applications against microbial and mycobacterial infections (R.V.Sidhaye et al., 2011).
Corrosion Inhibition
Pyridazine derivatives, such as 6-substituted 3-chloropyridazine compounds, have demonstrated significant potential as corrosion inhibitors for mild steel in acidic environments. Their effectiveness is attributed to the formation of a protective film on the metal surface, which is crucial for extending the lifespan of metal components in corrosive conditions (Olasunkanmi, Mashuga, & Ebenso, 2018).
Synthesis of Schiff Bases for Antimicrobial Use
The synthesis of Schiff bases derived from pyridine-bridged 2,6-bis-carboxamide has been investigated, yielding compounds with significant antimicrobial properties. These synthesized compounds have the potential to serve as bactericidal and fungicidal agents, contributing to the development of new antimicrobial drugs (Al-Omar & Amr, 2010).
Safety and Hazards
Future Directions
The pyrrolidine ring, a key component of “6-(Pyrrolidin-1-yl)pyridazine-3-carboxylic acid hydrochloride”, is a versatile scaffold for novel biologically active compounds . Therefore, this compound could potentially be used in the development of new drugs, although specific applications are not mentioned in the retrieved data.
properties
IUPAC Name |
6-pyrrolidin-1-ylpyridazine-3-carboxylic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2.ClH/c13-9(14)7-3-4-8(11-10-7)12-5-1-2-6-12;/h3-4H,1-2,5-6H2,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKEVBCXTWHPOEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NN=C(C=C2)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1240527-98-3 | |
Record name | 3-Pyridazinecarboxylic acid, 6-(1-pyrrolidinyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1240527-98-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(pyrrolidin-1-yl)pyridazine-3-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.